N-(3,3-difluorocycloheptyl)benzamide
Overview
Description
N-(3,3-Difluorocycloheptyl)benzamide (DFCB) is a synthetic compound with a wide range of applications in the fields of chemistry, pharmacology, and biochemistry. It is a versatile compound that has been used in a variety of studies, ranging from organic synthesis to drug discovery.
Scientific Research Applications
N-(3,3-difluorocycloheptyl)benzamide has been widely used in scientific research, particularly in the fields of chemistry, pharmacology, and biochemistry. In chemistry, it has been used as a starting material in the synthesis of various compounds, such as substituted benzamides and aminopyridines. In pharmacology, it has been used to study the effects of various drugs on the human body, as well as to investigate the mechanisms of drug action. In biochemistry, it has been used to study the effects of various compounds on enzymes, proteins, and other biomolecules.
Mechanism of Action
The mechanism of action of N-(3,3-difluorocycloheptyl)benzamide is not yet fully understood. However, it is believed to act as an agonist at certain receptors, such as the 5-HT2A receptor, and as an inhibitor of certain enzymes, such as monoamine oxidase. Additionally, it has been suggested that this compound may exert some of its effects via modulation of the endocannabinoid system.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in both animal and human models. In animal models, it has been shown to have anxiolytic and antidepressant-like effects, as well as to modulate the activity of the endocannabinoid system. In humans, it has been shown to possess analgesic and antipyretic properties, as well as to reduce inflammation. Additionally, it has been suggested that this compound may have anti-cancer effects.
Advantages and Limitations for Lab Experiments
The main advantages of using N-(3,3-difluorocycloheptyl)benzamide in laboratory experiments are its low cost, ease of synthesis, and ability to be used in a variety of applications. Additionally, it has been shown to be relatively safe, with few side effects reported in animal and human studies. However, it should be noted that the effects of this compound in humans are still not fully understood, and further research is needed to fully elucidate its mechanism of action.
Future Directions
The potential future directions for N-(3,3-difluorocycloheptyl)benzamide include further studies into its mechanism of action and therapeutic applications. Additionally, further studies into its effects on the endocannabinoid system and its potential anti-cancer effects are warranted. Additionally, studies into its possible uses in drug discovery, such as the synthesis of novel compounds, should be explored. Finally, further studies into its potential side effects and toxicity should be conducted.
Synthesis Methods
The synthesis of N-(3,3-difluorocycloheptyl)benzamide is typically accomplished through a two-step reaction involving the condensation of 3,3-difluorocycloheptanone and benzamide. The reaction is catalyzed by an acid, such as sulfuric acid, and proceeds in a stereospecific manner. The product is a white crystalline solid with a melting point of 73-75°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(3,3-difluorocycloheptyl)benzamide involves the reaction of 3,3-difluorocycloheptanone with benzoyl chloride in the presence of a base to form N-(3,3-difluorocycloheptyl)benzamide.", "Starting Materials": [ "3,3-difluorocycloheptanone", "benzoyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "Add 3,3-difluorocycloheptanone to a reaction flask", "Add benzoyl chloride to the reaction flask", "Add a base (e.g. triethylamine) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
2377034-95-0 |
Molecular Formula |
C14H17F2NO |
Molecular Weight |
253.3 |
Purity |
95 |
Origin of Product |
United States |
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